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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299 Get Quote

For researchers, scientists, and drug development professionals working in far-infrared (FIR)

spectroscopy, the choice of optical materials is paramount to achieving high-quality spectral

data. While Cesium Iodide (CsI) has traditionally been a common choice for its broad

transmission range, Cesium Bromide (CsBr) presents a compelling alternative with distinct

advantages in specific applications. This guide provides an objective comparison of CsBr and

CsI, supported by experimental data, to aid in the selection of the optimal material for your FIR

spectroscopy needs.

Performance Comparison: Optical and Physical
Properties
The selection of an appropriate optical material for FIR spectroscopy hinges on a careful

consideration of its transmission range, refractive index, and physical characteristics. Both

CsBr and CsI are alkali halides that offer good transmission in the far-infrared, but they differ in

key aspects that can impact experimental outcomes.
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Property
Cesium Bromide
(CsBr)

Cesium Iodide (CsI)
Significance in FIR
Spectroscopy

Transmission Range 0.25 to 40 µm[1][2]
0.25 to 55 µm[3][4][5]

[6]

CsI offers a wider

transmission range,

extending further into

the far-infrared,

making it suitable for

the lowest frequency

measurements.[6][7]

CsBr's range is

sufficient for many FIR

applications.

Refractive Index ~1.6 at 11 µm[1] ~1.739 at 10.6 µm[4]

A lower refractive

index, as seen in

CsBr, can lead to

lower reflection losses

at the surfaces of

optical components.

Hygroscopicity Hygroscopic
Extremely

hygroscopic[3][4][6]

Both materials are

sensitive to moisture

and require careful

handling and storage

in a dry environment.

[3][4] CsI is noted to

be more susceptible

to fogging due to its

higher hygroscopicity.

[6]

Mechanical Properties Soft and pliable[1]
Very soft and difficult

to polish[4][6][7]

CsBr is slightly easier

to work with optically.

[1] The softness of CsI

can compromise its

optical performance

due to polishing

difficulties.[4][7]
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Resolution

Can offer higher

effective resolution

than some

alternatives[8][9]

Performance can be

compromised by its

softness[7]

In certain spectral

regions, the better

optical quality

achievable with CsBr

can lead to sharper

spectral features.[8][9]

Experimental Data Insights
Studies have shown that Cesium Bromide can offer superior performance in terms of

resolution in the 15 to 38 µm region when compared to other materials like KRS-5, which has a

similar transmission range.[8][9] The better optical quality of CsBr prisms allows for sharper

images and the resolution of fine spectral details, such as rotational lines of water vapor.[8][9]

While Cesium Iodide provides the widest transmission range into the far-infrared, its extreme

softness makes it challenging to achieve a high-quality optical polish, which can negatively

impact overall performance.[4][6][7]

Decision Pathway for Material Selection
The choice between CsBr and CsI for a far-infrared spectroscopy application can be guided by

a logical assessment of experimental requirements. The following diagram illustrates a

decision-making workflow.
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Material Selection for FIR Spectroscopy

Define Required Wavelength Range

Wavelength > 40 µm?

Select Cesium Iodide (CsI)

Yes

Consider Cesium Bromide (CsBr) or CsI

No

Is Highest Possible Resolution Critical?

Select Cesium Bromide (CsBr)

Yes

Evaluate CsI, considering handling and polishing challenges

No

Are there significant handling constraints (e.g., humidity)?

No

Consider protective coatings for CsI

Yes

Click to download full resolution via product page

Decision workflow for selecting between CsBr and CsI.
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Experimental Protocol: Comparative Evaluation of
CsBr and CsI Windows for FIR Spectroscopy
To provide a framework for an objective comparison, the following experimental protocol

outlines a method for evaluating the performance of CsBr and CsI as window materials in a

Fourier Transform Infrared (FTIR) spectrometer.

Objective: To compare the transmission characteristics and impact on spectral quality of

Cesium Bromide and Cesium Iodide windows in the far-infrared region.

Materials:

FTIR spectrometer with a far-infrared source (e.g., Globar) and a suitable detector (e.g.,

DTGS or bolometer).

Purge gas system (e.g., dry nitrogen or dry air) to minimize atmospheric water vapor

interference.

Cesium Bromide (CsBr) window of a specified thickness.

Cesium Iodide (CsI) window of the same thickness as the CsBr window.

A sample with known absorption bands in the far-infrared region (e.g., a polymer film or a

chemical compound dispersed in a suitable matrix).

Sample holder compatible with the spectrometer.

Experimental Workflow:
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Experimental Workflow for CsBr vs. CsI Comparison

Spectrometer Purge & Stabilization

Collect Background Spectrum (No Window)

Insert CsBr Window

Collect CsBr Transmission Spectrum

Insert CsI Window

Collect CsI Transmission Spectrum

Place Sample in Holder

Collect Sample Spectrum with CsBr Window

Collect Sample Spectrum with CsI Window

Data Analysis & Comparison

Click to download full resolution via product page

Workflow for comparing CsBr and CsI windows.
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Procedure:

Spectrometer Preparation: Purge the sample compartment of the FTIR spectrometer with dry

nitrogen or dry air for at least 30 minutes to reduce atmospheric water vapor, which has

strong absorption bands in the far-infrared. Allow the instrument to stabilize.

Background Spectrum: Collect a background spectrum without any window in the beam

path. This will be used to calculate the transmission spectra of the windows.

CsBr Transmission Spectrum: Carefully place the CsBr window in the sample holder and

collect a single-beam spectrum. The transmission spectrum is then calculated by ratioing this

spectrum against the background spectrum.

CsI Transmission Spectrum: Replace the CsBr window with the CsI window and repeat step

3 to obtain the transmission spectrum for CsI.

Sample Spectrum with CsBr Window: Place the sample in the sample holder along with the

CsBr window. Collect a single-beam spectrum of the sample. The absorbance spectrum of

the sample with the CsBr window is then calculated.

Sample Spectrum with CsI Window: Replace the CsBr window with the CsI window, keeping

the sample in place. Collect a single-beam spectrum of the sample. The absorbance

spectrum of the sample with the CsI window is then calculated.

Data Analysis:

Compare the transmission spectra of the CsBr and CsI windows, noting the cutoff

wavelengths and any differences in overall transmission.

Compare the absorbance spectra of the sample obtained with each window. Assess the

signal-to-noise ratio, baseline flatness, and the resolution of characteristic absorption

bands.

Expected Outcomes:

This experiment will provide quantitative data on the transmission properties of both CsBr and

CsI under identical conditions. Furthermore, by analyzing the spectra of a known sample, it will
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be possible to qualitatively and quantitatively assess the impact of each window material on the

quality of the resulting spectral data. This will enable an informed decision on which material is

better suited for the specific far-infrared application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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